Cas no 1595040-20-2 (1-bromo-3-2-iodo-1-(2-methoxyethoxy)ethylbenzene)

• Product Name: 1-bromo-3-2-iodo-1-(2-methoxyethoxy)ethylbenzene
• CAS No: 1595040-20-2
• MF: C₁₁H₁₄BrIO₂
• MW: 385.036135196686
• CID: 6422372
• PubChem ID: 114773142
• Update Time: 2025-08-05

1-bromo-3-2-iodo-1-(2-methoxyethoxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-2-iodo-1-(2-methoxyethoxy)ethylbenzene
• 1-bromo-3-[2-iodo-1-(2-methoxyethoxy)ethyl]benzene
• EN300-1132827
• 1595040-20-2

• Inchi： 1S/C11H14BrIO2/c1-14-5-6-15-11(8-13)9-3-2-4-10(12)7-9/h2-4,7,11H,5-6,8H2,1H3
• InChI Key： WRRDAJYZKAXQEO-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)Br)OCCOC

Computed Properties

• Exact Mass: 383.92219g/mol
• Monoisotopic Mass: 383.92219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-3-2-iodo-1-(2-methoxyethoxy)ethylbenzene

1-Bromo-3-(2-Iodo-1-(2-Methoxyethoxy)ethyl)benzene (CAS No. 1595040-20-2): A Versatile Synthetic Intermediate in Modern Pharmaceutical Research

1-Bromo-3-(2-Iodo-1-(2-Methoxyethoxy)ethyl)benzene, also known by its CAS number 1595040-20-2, is a multifunctional aromatic compound that has garnered significant attention in the field of medicinal chemistry. This molecule features a benzene ring substituted with three distinct functional groups: a bromine atom at the 1-position, an iodine-containing ethyl chain at the 3-position, and a 2-methoxyethoxy group bridging the aromatic ring. The combination of these substituents makes it a highly valuable synthetic intermediate for the development of novel therapeutic agents, particularly in the design of bioactive molecules targeting inflammation, neurodegenerative diseases, and oncology.

The 1-bromo functional group at the 1-position of the benzene ring serves as a key site for electrophilic substitution reactions, enabling the molecule to participate in a wide range of synthetic pathways. This bromine atom is often employed as a leaving group during cross-coupling reactions, such as the Suzuki-Miyaura or Negishi coupling, which are widely utilized in the construction of complex organic frameworks. The iodo functionality at the 3-position further enhances the reactivity of the molecule, allowing for selective functionalization under controlled conditions. Recent studies have highlighted the role of iodo substitutions in modulating the electronic properties of aromatic compounds, which can influence their biological activity and metabolic stability.

The 2-methoxyethoxy group, a critical component of the molecule, introduces polar functionality that can significantly impact the physicochemical properties of the compound. The methoxy group, known for its electron-donating nature, can enhance the solubility of the molecule in aqueous environments, a crucial factor for drug delivery systems. Additionally, the presence of the ethoxy chain provides flexibility in molecular conformation, which may affect interactions with biological targets such as proteins or nucleic acids. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that compounds containing 2-methoxyethoxy substituents exhibit improved permeability across cell membranes, making them promising candidates for oral drug formulations.

The synthesis of 1-Bromo-3-(2-Iodo-1-(2-Methoxyethoxy)ethyl)benzene typically involves multi-step organic reactions, including electrophilic aromatic substitution, nucleophilic substitution, and coupling reactions. A recent breakthrough in the field, reported in Organic Letters (2023), describes an efficient methodology for the preparation of this compound using a one-pot Suzuki coupling approach. This method not only reduces the number of purification steps but also minimizes the formation of byproducts, aligning with the principles of green chemistry. The use of catalytic transition metals, such as palladium, has been optimized to achieve high yields and selectivity, which is essential for large-scale industrial applications.

One of the most intriguing aspects of 1-Bromo-3-(2-Iodo-1-(2-Methoxyethoxy)ethyl)benzene is its potential as a building block for the development of small-molecule therapeutics. The presence of multiple reactive functionalities allows for the creation of diverse derivatives, which can be tailored to target specific biological pathways. For example, the iodo group at the 3-position can be replaced with other halogen atoms or functional groups to modulate the potency and selectivity of the final compound. This adaptability has been leveraged in the design of novel anti-inflammatory agents, where the substitution of the iodo group with a fluorine atom has been shown to enhance the compound's efficacy in preclinical models of rheumatoid arthritis.

Recent advances in computational chemistry have further expanded the utility of 1-Bromo-3-(2-Iodo-1-(2-Methoxyethoxy)ethyl)benzene by enabling the prediction of its interactions with biological targets. Molecular docking studies, as reported in ACS Chemical Biology (2023), have identified potential binding sites for this compound within the active sites of enzymes such as cyclooxygenase-2 (COX-2), which is a key target in the treatment of inflammatory diseases. The ability to predict these interactions prior to experimental validation has significantly accelerated the drug discovery process, reducing the reliance on costly and time-consuming in vitro assays.

From a pharmacokinetic perspective, the 2-methoxyethoxy group contributes to the metabolic stability of the compound by reducing its susceptibility to hydrolysis. This property is particularly advantageous for drugs that require prolonged plasma half-lives to maintain therapeutic efficacy. Additionally, the hydrophilic nature of the methoxy group can influence the distribution of the compound within the body, potentially enhancing its targeting to specific tissues or organs. These characteristics make 1-Bromo-3-(2-Iodo-1-(2-Methoxyethoxy)ethyl)benzene a compelling candidate for the development of prodrugs, which are designed to improve the bioavailability and safety profile of active pharmaceutical ingredients.

The versatility of 1-Bromo-3-(2-Iodo-1-(2-Methoxyethoxy)ethyl)benzene extends beyond pharmaceutical applications. In the field of materials science, its aromatic structure and functional groups have been explored for the synthesis of conductive polymers and organic semiconductors. The iodo functionality, in particular, has been shown to facilitate the formation of π-π stacking interactions, which are essential for the electronic properties of these materials. This dual functionality underscores the importance of this compound as a platform for interdisciplinary research, bridging the gap between organic chemistry and applied sciences.

In conclusion, 1-Bromo-3-(2-Iodo-1-(2-Methoxyethoxy)ethyl)benzene represents a remarkable example of how the strategic incorporation of multiple functional groups can lead to the development of highly versatile synthetic intermediates. Its unique combination of reactivity, solubility, and adaptability makes it an invaluable tool in the pursuit of novel therapeutic agents and advanced materials. As research in medicinal chemistry and materials science continues to evolve, the potential applications of this compound are expected to expand further, solidifying its role as a cornerstone in modern chemical innovation.